tert-Butyl 4-bromo-3-(hydroxymethyl)-1H-indole-1-carboxylate

• IUPAC Name: tert-butyl 4-bromo-3-(hydroxymethyl)indole-1-carboxylate
• InChI: InChI=1S/C14H16BrNO3/c1-14(2,3)19-13(18)16-7-9(8-17)12-10(15)5-4-6-11(12)16/h4-7,17H,8H2,1-3H3
• InChI Key: QWJQFTZLGZCFNQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C=C(C2=C1C=CC=C2Br)CO
• Molecular Formula: C14H16BrNO3
• DSSTOX Substance ID: DTXSID30654318
• Molecular Weight: 326.19 g/mol
• CAS RN: 914349-05-6

Description

“tert-Butyl 4-bromo-3-(hydroxymethyl)-1H-indole-1-carboxylate” is a chemical compound. The name suggests that it is an indole derivative, which means it likely contains a bicyclic structure of benzene and pyrrole. The “tert-butyl” and “carboxylate” groups suggest the presence of a tertiary butyl group and a carboxylate ester group.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of an appropriate indole substrate with a brominating agent to introduce the bromo group at the 4-position. The hydroxymethyl group at the 3-position could potentially be introduced through a nucleophilic substitution reaction. The tert-butyl ester could be formed through an esterification reaction with tert-butanol.

Molecular Structure Analysis

The exact molecular structure of this compound would need to be confirmed through techniques such as NMR spectroscopy, mass spectrometry, or X-ray crystallography. The presence of the bromine atom would likely be evident in the mass spectrum due to its characteristic isotopic pattern.

Chemical Reactions Analysis

As an indole derivative, this compound could potentially undergo a variety of chemical reactions. The bromine atom at the 4-position makes it a good leaving group, which could be displaced in nucleophilic substitution reactions. The hydroxymethyl group could potentially be oxidized to a carbonyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. As an organic compound, it would likely be a solid or liquid at room temperature. The presence of the bromine atom and the ester group could potentially make it relatively dense and polar.

Scientific Research Applications

Synthesis of Indole Derivatives

. . .

Treatment of Cancer Cells

. .

Antimicrobial Applications

. .

Treatment of Various Disorders

. .

Multicomponent Reactions (MCRs)

. .

Synthesis of Pharmaceutically Interesting Scaffolds

. .

Mechanism of Action

Target of Action

It’s worth noting that indole derivatives are often used in the synthesis of diverse heterocyclic frameworks via cycloaddition reactions .

Mode of Action

Indole-based compounds are known to undergo cycloaddition reactions .

Biochemical Pathways

Indole-based compounds are known to be involved in the synthesis of diverse heterocyclic frameworks .

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact molecular structure and its intended use. As with all chemicals, it should be handled with care to avoid exposure and contamination. The MSDS (Material Safety Data Sheet) for this specific compound would provide the most accurate safety and hazard information.

Future Directions

The future directions for this compound would depend on its potential applications. If it shows promise as a pharmaceutical, further studies could be conducted to evaluate its efficacy and safety in preclinical and clinical trials. If it’s useful as a synthetic intermediate, it could be used to develop new synthetic methodologies.